3-Methyl-7-[(3-methylphenyl)methyl]-8-(4-prop-2-enylpiperazin-1-yl)purine-2,6-dione

• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-(4-prop-2-enylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H26N6O2/c1-4-8-25-9-11-26(12-10-25)20-22-18-17(19(28)23-21(29)24(18)3)27(20)14-16-7-5-6-15(2)13-16/h4-7,13H,1,8-12,14H2,2-3H3,(H,23,28,29)
• InChI Key: WRHGWJQABOAITN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2N4CCN(CC4)CC=C)N(C(=O)NC3=O)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol

Description

3-Methyl-7-[(3-methylphenyl)methyl]-8-(4-prop-2-enylpiperazin-1-yl)purine-2,6-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Potential of Purine Derivatives

Research has identified various 8-aminoalkyl derivatives of purine-2,6-dione with potential psychotropic activity. These compounds have shown significant affinity and selectivity for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT7), indicating their potential in treating depression and anxiety. For example, certain derivatives have demonstrated antidepressant-like effects in animal models, highlighting the therapeutic potential of purine derivatives in mental health research (Chłoń-Rzepa et al., 2013).

Analgesic and Anti-inflammatory Properties

Another study focused on purine derivatives with carboxylic, ester, or amide moieties, revealing their significant analgesic and anti-inflammatory effects. These findings suggest that purine derivatives can be a new class of compounds for pain management and inflammation treatment, expanding the scope of purine research beyond psychotropic applications (Zygmunt et al., 2015).

Versatile Organic Substrates

Purine derivatives also serve as versatile substrates in organic chemistry, enabling the synthesis of natural products and analogues. Their reactivity allows for a wide range of chemical transformations, making them valuable tools in the development of new pharmaceuticals and materials (Liebscher & Jin, 1999).